Cas no 1135196-06-3 ((2s,4s)-1-(Tert-butoxycarbonyl)-4-(pyridin-4-yloxy)pyrrolidine-2-carboxylic acid)

• Product Name: (2s,4s)-1-(Tert-butoxycarbonyl)-4-(pyridin-4-yloxy)pyrrolidine-2-carboxylic acid
• CAS No: 1135196-06-3
• MF: C₁₅H₂₀N₂O₅
• MW: 308.329704284668
• CID: 6584811
• PubChem ID: 24902609
• Update Time: 2025-06-24

(2s,4s)-1-(Tert-butoxycarbonyl)-4-(pyridin-4-yloxy)pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• CS-0257710
• 1135196-06-3
• starbld0008728
• (2s,4s)-1-(tert-butoxycarbonyl)-4-(pyridin-4-yloxy)pyrrolidine-2-carboxylic acid
• (2s,4s)-1-[(tert-butoxy)carbonyl]-4-(pyridin-4-yloxy)pyrrolidine-2-carboxylic acid
• EN300-6759777
• (2s,4s)-1-(Tert-butoxycarbonyl)-4-(pyridin-4-yloxy)pyrrolidine-2-carboxylic acid

• Inchi： 1S/C15H20N2O5/c1-15(2,3)22-14(20)17-9-11(8-12(17)13(18)19)21-10-4-6-16-7-5-10/h4-7,11-12H,8-9H2,1-3H3,(H,18,19)/t11-,12-/m0/s1
• InChI Key： OZKQVSFFOPXMGZ-RYUDHWBXSA-N
• SMILES： O(C1C=CN=CC=1)[C@@H]1CN(C(=O)OC(C)(C)C)[C@H](C(=O)O)C1

Computed Properties

• Exact Mass: 308.13722174g/mol
• Monoisotopic Mass: 308.13722174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 89Ų

Additional information on (2s,4s)-1-(Tert-butoxycarbonyl)-4-(pyridin-4-yloxy)pyrrolidine-2-carboxylic acid

Introduction to (2S,4S)-1-(Tert-butoxycarbonyl)-4-(pyridin-4-yloxy)pyrrolidine-2-carboxylic Acid (CAS No. 1135196-06-3)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the synthesis of novel bioactive molecules. Among these, (2S,4S)-1-(tert-butoxycarbonyl)-4-(pyridin-4-yloxy)pyrrolidine-2-carboxylic acid (CAS No. 1135196-06-3) stands out as a versatile intermediate with significant applications in medicinal chemistry. This compound, characterized by its chiral pyrrolidine core and functionalized pyridine moiety, has garnered attention for its potential in the design of enzyme inhibitors and receptor modulators.

The structural features of (2S,4S)-1-(tert-butoxycarbonyl)-4-(pyridin-4-yloxy)pyrrolidine-2-carboxylic acid make it an attractive building block for the synthesis of complex molecules. The presence of a tert-butoxycarbonyl (Boc) group at the C2 position provides stability during synthetic transformations, while the (2S,4S) stereochemistry ensures enantioselective reactivity. The pyridine ring at the C4 position offers opportunities for further derivatization, enabling the attachment of various pharmacophores to enhance binding affinity and selectivity.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs), which are crucial in numerous biological pathways. The pyrrolidine scaffold is particularly well-suited for this purpose due to its ability to mimic the conformational flexibility of natural substrates. Studies have demonstrated that (2S,4S)-1-(tert-butoxycarbonyl)-4-(pyridin-4-yloxy)pyrrolidine-2-carboxylic acid can serve as a key intermediate in the synthesis of PPI modulators. For instance, derivatives of this compound have shown promising activity against kinases and other enzymes involved in cancer progression.

One of the most compelling aspects of this compound is its potential in drug discovery pipelines. The Boc group can be easily removed under mild acidic conditions, allowing for late-stage functionalization without affecting the underlying chiral center. This property is particularly valuable in multi-step syntheses where protecting groups must be carefully selected to avoid unwanted side reactions. Furthermore, the pyridine moiety can engage in hydrogen bonding interactions with biological targets, enhancing binding affinity and selectivity.

Recent advancements in computational chemistry have also highlighted the importance of (2S,4S)-1-(tert-butoxycarbonyl)-4-(pyridin-4-yloxy)pyrrolidine-2-carboxylic acid in virtual screening campaigns. Molecular docking studies have revealed that this compound can interact with a variety of protein targets, including those implicated in neurological disorders and inflammatory diseases. These findings suggest that derivatives of this compound may have therapeutic potential beyond their initial design purposes.

The synthesis of (2S,4S)-1-(tert-butoxycarbonyl)-4-(pyridin-4-yloxy)pyrrolidine-2-carboxylic acid involves a series of well-established organic transformations, including chiral resolution and nucleophilic substitution reactions. The use of enantioselective catalysts has further streamlined the process, enabling high yields and enantiopurity. These synthetic strategies are consistent with modern pharmaceutical manufacturing practices, ensuring scalability and reproducibility.

In conclusion, (2S,4S)-1-(tert-butoxycarbonyl)-4-(pyridin-4-yloxy)pyrrolidine-2-carboxylic acid represents a valuable tool for medicinal chemists seeking to develop novel therapeutic agents. Its unique structural features and synthetic accessibility make it an ideal candidate for further exploration in drug discovery programs. As research continues to uncover new biological targets and mechanisms, compounds like this one will undoubtedly play a critical role in shaping the future of pharmaceutical innovation.